Cas no 1235674-12-0 (N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-4-oxo-4H-chromene-2-carboxamide
• CAS No: 1235674-12-0
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5997958
• PubChem ID: 49691547
• Update Time: 2025-06-30

N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-4-oxo-4H-chromene-2-carboxamide
• N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-4-oxochromene-2-carboxamide
• VU0631656-1
• F5033-6212
• 1235674-12-0
• N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-4-oxo-4H-chromene-2-carboxamide
• (E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-4-oxo-4H-chromene-2-carboxamide
• AKOS024492477

• Inchi： 1S/C23H22N2O5/c26-19-14-21(30-20-6-2-1-5-18(19)20)23(28)24-15-16-9-11-25(12-10-16)22(27)8-7-17-4-3-13-29-17/h1-8,13-14,16H,9-12,15H2,(H,24,28)/b8-7+
• InChI Key： RYKNYEWICOFDLM-BQYQJAHWSA-N
• SMILES： C1(C(NCC2CCN(C(=O)/C=C/C3=CC=CO3)CC2)=O)OC2=C(C=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-4-oxo-4H-chromene-2-carboxamide

N-{1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-4-Oxo-4H-Chromene-2-Carboxamide: A Comprehensive Overview

N-{1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-4-Oxo-4H-Chromene-2-Carboxamide is a complex organic compound with the CAS number 1235674-12-0. This compound belongs to the class of amides and features a unique combination of structural motifs, including a piperidine ring, a furan moiety, and a chromene system. The molecule's structure is characterized by its conjugated double bonds, which contribute to its potential electronic and optical properties.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and possibly cyclizations. The presence of the furan group suggests potential applications in materials science, particularly in the development of conjugated polymers or as a component in organic electronics. Recent studies have highlighted the importance of such heterocyclic compounds in enhancing the performance of organic semiconductors.

One of the key features of this compound is its chromene system, which is known for its ability to absorb light in the visible spectrum. This property makes it a candidate for use in photovoltaic materials or light-harvesting devices. Additionally, the piperidine ring introduces steric and electronic effects that can influence the compound's solubility and stability, both of which are critical for practical applications.

Recent research has focused on optimizing the synthesis pathways for similar compounds to improve yield and purity. For instance, a study published in Journal of Organic Chemistry demonstrated a novel method for constructing chromene derivatives using microwave-assisted synthesis, which significantly reduced reaction times while maintaining high product quality.

The furan moiety in this compound also plays a significant role in its reactivity. Furan-based systems are known for their participation in Diels-Alder reactions, which are widely used in organic synthesis to form six-membered rings. This suggests that this compound could serve as an intermediate in the synthesis of more complex molecules with diverse functionalities.

In terms of biological activity, preliminary studies indicate that this compound may exhibit antioxidant properties due to its conjugated system and electron-rich aromatic rings. Antioxidants are crucial in preventing oxidative stress-related diseases, making this compound a potential candidate for further pharmacological studies.

Moreover, the integration of multiple functional groups within this molecule opens up possibilities for further modification and functionalization. For example, substituting the furan group with other heterocycles or modifying the chromene system could lead to derivatives with enhanced properties tailored for specific applications.

In conclusion, N-{1-(2E)-3-(furan-2-yli)propenoyl)piperidin}-4-methylenemethyl}-4H-chromenonecarboxamide represents an intriguing molecule with diverse potential applications across various fields. Its unique structure and functional groups make it an attractive target for both academic research and industrial development.